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Compound of Interest

Compound Name: 3-Chloroanisole

Cat. No.: B146291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloroanisole (CAS No. 2845-89-8) is a halogenated aromatic compound with applications

as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] A comprehensive

understanding of its toxicological profile is essential for risk assessment and safe handling in

research and industrial settings. This technical guide provides a detailed overview of the

available toxicological data for 3-Chloroanisole, including quantitative toxicity values,

summaries of experimental protocols, and an exploration of its potential mechanisms of action.

Chemical and Physical Properties
Property Value Reference

Chemical Formula C₇H₇ClO [2]

Molecular Weight 142.58 g/mol [2]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 193 °C [4]

Flash Point 73 °C [5]

Solubility in Water Slightly soluble [1]
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Toxicological Data
A summary of the available quantitative toxicological data for 3-Chloroanisole is presented

below.

Acute Toxicity
Endpoint Species Route Value

Classificati
on

Reference

LD₅₀ Rat Oral 2000 mg/kg
Harmful if

swallowed
[2]

Skin Irritation Rabbit Dermal
Not an irritant

(Score: 0.00)
Not classified

Eye Irritation - -

Causes

serious eye

irritation

Warning [2]

Inhalation Rat Inhalation

No mortality

at 2.26 mg/L

(sighting

study)

May cause

respiratory

irritation

[2]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity
Currently, there is a lack of publicly available quantitative data from specific studies on the

genotoxicity, carcinogenicity, and reproductive or developmental toxicity of 3-Chloroanisole.[6]

[7][8] Further research is required to fully characterize the potential long-term health effects of

this compound.

Experimental Protocols
The following sections outline the general methodologies for the key toxicological experiments

cited. These are based on internationally recognized guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD₅₀)
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The acute oral toxicity of 3-Chloroanisole in rats was likely determined using a method similar

to the OECD Test Guideline 401, 420, or 423. A generalized protocol involves:

Test Animals: Healthy, young adult rats of a single sex (typically females) are used.

Dosage: The test substance is administered in a single dose by gavage. A range of doses is

used across different groups of animals.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

behavior, breathing, etc.), and body weight changes over a period of 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the study to identify

any abnormalities.

Data Analysis: The LD₅₀ value, the statistically estimated dose that would cause mortality in

50% of the animals, is calculated.

Dermal Irritation
The skin irritation potential was assessed in rabbits, likely following a protocol similar to OECD

Test Guideline 404.

Test Animals: Healthy, adult albino rabbits with intact skin are used.

Application: A small area of the animal's back is clipped free of fur. 0.5 mL of the test

substance is applied to the skin and covered with a gauze patch and semi-occlusive

dressing for a 4-hour exposure period.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal.

Scoring: The reactions are scored on a numerical scale (0-4 for both erythema and edema).

The Primary Irritation Index is calculated from these scores.

Acute Inhalation Toxicity
A sighting study for acute inhalation toxicity in rats was conducted, likely as a preliminary step

for a full LC₅₀ determination according to OECD Test Guideline 403.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b146291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Animals: Young adult rats are used.

Exposure: Animals are exposed to a specific concentration of the test substance in the air for

a defined period (typically 4 hours) in an inhalation chamber.

Observation: Animals are monitored for mortality and signs of toxicity during and after

exposure for up to 14 days.

Endpoint: The study aims to identify a concentration range for a full study and observe any

immediate toxic effects.

Signaling Pathways and Mechanisms of Action
There is currently no specific information available in the public domain detailing the metabolic

pathways or the explicit cellular signaling pathways affected by 3-Chloroanisole. The

observed toxic effects, such as irritation and potential central nervous system depression,

suggest interactions with cellular membranes and neuronal signaling.[3][5] However, the

precise molecular targets and mechanisms remain to be elucidated.

A general workflow for investigating the mechanism of toxicity is presented below.

Exposure ADME

Molecular Interaction Cellular & Systemic Response

3-Chloroanisole Exposure
(Oral, Dermal, Inhalation) Absorption Distribution

 Metabolism
(e.g., Cytochrome P450)

 

Interaction with
Molecular Targets

 

Excretion
 

Alteration of
Signaling Pathways

 Toxicological Endpoints
(Irritation, CNS Depression, etc.)

 

Click to download full resolution via product page

Caption: General workflow for toxicological assessment.
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Conclusion
The available data indicates that 3-Chloroanisole is harmful if swallowed and causes serious

eye and respiratory irritation. It is not classified as a skin irritant. Significant data gaps exist,

particularly concerning chronic toxicity, carcinogenicity, and reproductive toxicity. Furthermore,

the metabolic and signaling pathways involved in its toxicity are not well understood. Further

research is crucial to fully characterize the toxicological profile of 3-Chloroanisole and to

establish comprehensive safety guidelines for its handling and use. Professionals in research

and drug development should exercise caution, employing appropriate personal protective

equipment and engineering controls to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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